Cas no 2228747-65-5 (1-methyl-2-(thian-3-yl)piperazine)

• Product Name: 1-methyl-2-(thian-3-yl)piperazine
• CAS No: 2228747-65-5
• MF: C₁₀H₂₀N₂S
• MW: 200.344201087952
• CID: 6162714
• PubChem ID: 165708616
• Update Time: 2025-07-19

1-methyl-2-(thian-3-yl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-methyl-2-(thian-3-yl)piperazine
• 2228747-65-5
• EN300-1728904

• Inchi： 1S/C10H20N2S/c1-12-5-4-11-7-10(12)9-3-2-6-13-8-9/h9-11H,2-8H2,1H3
• InChI Key： QJTWYFRHSRUWBA-UHFFFAOYSA-N
• SMILES： S1CCCC(C1)C1CNCCN1C

Computed Properties

• Exact Mass: 200.13471982g/mol
• Monoisotopic Mass: 200.13471982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 40.6Ų

Additional information on 1-methyl-2-(thian-3-yl)piperazine

Professional Introduction to Compound with CAS No. 2228747-65-5 and Product Name: 1-methyl-2-(thian-3-yl)piperazine

1-methyl-2-(thian-3-yl)piperazine, identified by the Chemical Abstracts Service Number (CAS No.) 2228747-65-5, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic organic molecule, featuring a piperazine ring substituted with a thienyl group at the 2-position and a methyl group at the 1-position, has garnered considerable attention due to its unique structural properties and potential biological activities. The compound's molecular structure, characterized by its nitrogen-rich piperazine core and sulfur-containing thienyl moiety, positions it as a promising candidate for further exploration in drug discovery and development.

The chemical structure of 1-methyl-2-(thian-3-yl)piperazine can be described as a derivative of piperazine, where the nitrogen atoms of the piperazine ring are involved in various hydrogen bonding interactions and coordination capabilities. The introduction of the thienyl group at the 2-position introduces a rigid aromatic system that can influence the compound's electronic properties, solubility, and metabolic stability. Additionally, the methyl group at the 1-position provides further steric hindrance and may modulate binding affinity to biological targets. These structural features make 1-methyl-2-(thian-3-yl)piperazine an intriguing molecule for medicinal chemists seeking to design novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of piperazine derivatives, particularly those incorporating sulfur-containing heterocycles like thiazole or thiophene. Studies have demonstrated that such derivatives often exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and central nervous system (CNS) effects. The presence of both nitrogen and sulfur atoms in 1-methyl-2-(thian-3-yl)piperazine suggests that it may interact with various biological targets, making it a versatile scaffold for drug design.

One of the most compelling aspects of 1-methyl-2-(thian-3-yl)piperazine is its potential application in the development of drugs targeting neurological disorders. Piperazine derivatives have been extensively studied for their ability to modulate neurotransmitter systems, particularly those involving serotonin, dopamine, and norepinephrine. The thienyl group in 1-methyl-2-(thian-3-yl)piperazine may enhance its ability to cross the blood-brain barrier, which is crucial for CNS drug delivery. Furthermore, preliminary computational studies suggest that this compound may exhibit inhibitory activity against certain enzymes implicated in neurodegenerative diseases.

Another area of interest is the antimicrobial potential of 1-methyl-2-(thian-3-yl)piperazine. The combination of nitrogen and sulfur atoms in its structure allows it to interact with bacterial cell membranes and disrupt essential metabolic pathways. Recent research has highlighted the increasing problem of antibiotic resistance, underscoring the need for novel antimicrobial agents. 1-methyl-2-(thian-3-yl)piperazine represents a promising lead compound that could be further optimized to develop new antibiotics with improved efficacy and reduced resistance profiles.

The synthesis of 1-methyl-2-(thian-3-yl)piperazine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions on halogenated piperazines followed by thienylation at the desired position. Advances in catalytic methods have enabled more efficient and sustainable synthetic strategies, which are increasingly important in pharmaceutical research. The development of greener synthetic protocols not only improves cost-effectiveness but also aligns with global efforts to minimize environmental impact.

Once synthesized, 1-methyl-2-(thian-3-yl)piperazine undergoes rigorous characterization using spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These methods provide detailed information about the compound's molecular structure and purity. Additionally, X-ray crystallography may be employed to determine its three-dimensional structure if single crystals can be obtained. Accurate structural determination is essential for understanding its biological activity and for guiding further chemical modifications.

The pharmacokinetic properties of 1-methyl-2-(thian-3-yl)piperazine are another critical aspect that needs to be evaluated before considering clinical applications. Factors such as solubility, bioavailability, metabolic stability, and excretion pathways must be thoroughly investigated. In vitro assays can provide initial insights into these properties, but they must be complemented with in vivo studies using appropriate animal models. Understanding how 1-methyl-2-(thian-3-y)piperazine behaves within a living organism is crucial for predicting its therapeutic efficacy and potential side effects.

In conclusion,1-methyl -2(thian -3 - yl ) piperazine, with CAS No. 2228747 -65 -5 ,is a structurally interesting compound with significant potential in pharmaceutical research . Its unique combination of functional groups makes it a versatile scaffold for developing drugs targeting neurological disorders ,antimicrobial infections ,and other diseases . Further studies are warranted to fully elucidate its biological activities ,optimize its synthesis ,and evaluate its pharmacokinetic profile . As research continues ,this compound holds promise as a valuable building block for future therapeutic agents .